Cas no 51470-69-0 (Pyridinium, 1-amino-3-bromo-)

• Product name: Pyridinium, 1-amino-3-bromo-
• CAS No: 51470-69-0
• MF: C₅H₆BrN₂
• MW: 174.018539905548
• CID: 2132922
• PubChem ID: 4371735

Pyridinium, 1-amino-3-bromo- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-amino-3-bromo-
• 1-Amino-3-bromopyridinium
• Pyridinium,1-amino-3-bromo-

• Inchi： 1S/C5H6BrN2/c6-5-2-1-3-8(7)4-5/h1-4H,7H2/q+1
• InChI Key： JDNURPQAVYNCPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C[N+](=C1)N

Computed Properties

• Exact Mass: 172.97144g/mol
• Monoisotopic Mass: 172.97144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.9Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives